Cas no 170969-92-3 (Pentanal, 4-methyl-3-[[(1S)-1-phenylethyl](phenylmethyl)amino]-, (3R)-)

• Product Name: Pentanal, 4-methyl-3-[[(1S)-1-phenylethyl](phenylmethyl)amino]-, (3R)-
• CAS No: 170969-92-3
• MF: C₂₁H₂₇NO
• MW: 309.445185899735
• CID: 1358539
• Update Time: 2024-08-17

Pentanal, 4-methyl-3-[[(1S)-1-phenylethyl](phenylmethyl)amino]-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 4-methyl-3-[[(1S)-1-phenylethyl](phenylmethyl)amino]-, (3R)-

• Inchi： 1S/C21H27NO/c1-17(2)21(14-15-23)22(16-19-10-6-4-7-11-19)18(3)20-12-8-5-9-13-20/h4-13,15,17-18,21H,14,16H2,1-3H3/t18-,21+/m0/s1
• InChI Key： DVWVLGGUACHIBA-GHTZIAJQSA-N
• SMILES： C(=O)C[C@@H](N([C@H](C1=CC=CC=C1)C)CC1=CC=CC=C1)C(C)C

Computed Properties

• Exact Mass: 309.20941

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 400.6±33.0 °C(Predicted)
• PSA: 20.31
• pka: 6.98±0.50(Predicted)